Cas no 10252-68-3 (4-(2-Methylpropyl)sulfamoylbenzoic Acid)

4-(2-Methylpropyl)sulfamoylbenzoic Acid structure
10252-68-3 structure
Product Name:4-(2-Methylpropyl)sulfamoylbenzoic Acid
CAS No:10252-68-3
MF:C11H15NO4S
MW:257.30610203743
CID:118469
PubChem ID:611819
Update Time:2025-04-18

4-(2-Methylpropyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(2-methylpropyl)amino]sulfonyl]-
    • 4-(2-methylpropylsulfamoyl)benzoic acid
    • 4-[(isobutylamino)sulfonyl]benzoic acid
    • 4-Isobutylsulfamoyl-benzoesaeure
    • 4-isobutylsulfamoyl-benzoic acid
    • AC1LD4A0
    • AC1Q1PQC
    • AG-D-11744
    • CTK4A1171
    • p-(Isobutylsulfamoyl)benzoic acid
    • p-Isobutylsulfamoylbenzoic acid
    • 4-(N-Isobutylsulfamoyl)benzoic acid
    • AKOS000123165
    • EN300-36037
    • J-000714
    • VKGRSBHIZXZUIB-UHFFFAOYSA-N
    • Z53039552
    • 4-[(2-methylpropyl)sulfamoyl]benzoic acid
    • SCHEMBL13380208
    • DTXSID80346397
    • 4-(N-Isobutylsulfamoyl)benzoicacid
    • 4-[(Isobutylamino)sulfonyl]benzoic acid #
    • 10252-68-3
    • SB81998
    • Benzoic acid, 4-[[(2-methylpropyl)amino]sulfonyl]-
    • G20275
    • 4-(2-Methylpropyl)sulfamoylbenzoic Acid
    • MDL: MFCD04035129
    • Inchi: 1S/C11H15NO4S/c1-8(2)7-12-17(15,16)10-5-3-9(4-6-10)11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14)
    • InChI Key: VKGRSBHIZXZUIB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1)(NCC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 257.07225
  • Monoisotopic Mass: 257.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 238-240 °CEnamineEN300-36037
  • Boiling Point: 422.4±47.0 °C at 760 mmHg
  • Flash Point: 209.2±29.3 °C
  • PSA: 83.47
  • LogP: 2.79080
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2-Methylpropyl)sulfamoylbenzoic Acid Security Information

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